2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-[3-(cyclopropylcarbamoyl)phenyl]-4-fluorobenzoic acid
• InChI: InChI=1S/C17H14FNO3/c18-12-4-7-14(17(21)22)15(9-12)10-2-1-3-11(8-10)16(20)19-13-5-6-13/h1-4,7-9,13H,5-6H2,(H,19,20)(H,21,22)
• InChI Key: WYUIKMSCKPVUFS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=C(C=CC(=C3)F)C(=O)O
• Molecular Formula: C17H14FNO3
• DSSTOX Substance ID: DTXSID60691736
• Molecular Weight: 299.30 g/mol
• CAS RN: 1262009-95-9

Description

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-fluorobenzoic acid (abbreviated as 2-CPA-4-FB) is a small organic molecule with a molecular weight of 215.2 g/mol. It is an aromatic compound with a structure consisting of a cyclopropylamine group attached to a phenyl ring and a fluorobenzoic acid group. This compound has been studied for its potential applications in various scientific fields such as organic synthesis, drug design, and material science.

Scientific Research Applications

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% has been studied for its potential applications in organic synthesis, drug design, and material science. In organic synthesis, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% has been used as a building block for the synthesis of various organic compounds. In drug design, the compound has been studied for its potential applications in the design of novel drugs. In material science, the compound has been studied for its potential applications in the fabrication of nanostructured materials.

Mechanism of Action

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% is an aromatic compound with a structure consisting of a cyclopropylamine group attached to a phenyl ring and a fluorobenzoic acid group. The cyclopropylamine group is believed to be responsible for the compound’s reactivity and its ability to form strong hydrogen bonds. The fluorobenzoic acid group is believed to be responsible for the compound’s stability and its ability to form strong hydrogen bonds.
Biochemical and Physiological Effects
2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. The compound has been shown to inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. In addition, the compound has been shown to inhibit the enzyme butyrylcholinesterase, which is responsible for the breakdown of the neurotransmitter butyrylcholine.

Advantages and Limitations for Lab Experiments

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that the compound is relatively stable and can be stored for extended periods of time. Another advantage is that the compound is readily available and can be easily synthesized. A limitation is that the compound is a relatively small molecule and may not be suitable for use in larger-scale experiments.

Future Directions

There are several potential future directions for the use of 2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% in scientific research. One potential direction is the use of the compound as a building block for the synthesis of novel organic compounds. Another potential direction is the use of the compound in drug design for the development of novel drugs. Additionally, the compound could be studied for its potential applications in material science for the fabrication of nanostructured materials.

Synthesis Methods

2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% can be synthesized using a two-step process. The first step involves the reaction of cyclopropylamine and 4-fluorobenzoic acid in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces a cyclopropylaminocarbonyl group attached to a phenyl ring and a fluorobenzoic acid group. The second step involves the reaction of the cyclopropylaminocarbonyl group with a base such as sodium hydroxide or potassium hydroxide to yield 2-[3-(Cyclopropylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95%.